2-(4-amino-5-(2-furyl)(1,2,4-triazol-3-ylthio))-N-(2,3-dimethylphenyl)acetamid e

Specification

• Molecular Formula: C16H17N5O2S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,3-dimethylphenyl)acetamide
• Standard InChI: InChI=1S/C16H17N5O2S/c1-10-5-3-6-12(11(10)2)18-14(22)9-24-16-20-19-15(21(16)17)13-7-4-8-23-13/h3-8H,9,17H2,1-2H3,(H,18,22)
• Standard InChI Key: LHTQSPNOENXROX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CO3)C

Introduction

2-(4-amino-5-(2-furyl)(1,2,4-triazol-3-ylthio))-N-(2,3-dimethylphenyl)acetamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound contains a triazole ring, an amino group, a furyl substituent, and an acetamide functional group, which are known for their diverse pharmacological effects.

Structural Features and Biological Activities

The structural features of this compound include:

• Triazole Ring: Known for its role in various biological activities, including antimicrobial and antifungal properties.

• Furyl Substituent: Contributes to the compound's pharmacological properties.

• Acetamide Group: Enhances solubility and bioavailability.

• Amino Group: Often involved in interactions with biological targets.

Compounds containing triazole moieties have been extensively studied for their biological activities, exhibiting antifungal, antibacterial, and anticancer properties. The specific biological activity of 2-(4-amino-5-(2-furyl)(1,2,4-triazol-3-ylthio))-N-(2,3-dimethylphenyl)acetamide remains to be fully elucidated and requires further investigation through in vitro and in vivo studies.

Synthesis and Preparation Methods

The synthesis of this compound typically involves multi-step organic synthesis techniques. A general synthetic route may include:

• Formation of the Triazole Ring: This can be achieved through a cyclization reaction involving hydrazine derivatives and carbon disulfide, followed by treatment with an appropriate alkylating agent.

• Introduction of the Furan Ring: The furan ring is introduced via a nucleophilic substitution reaction, where a furan derivative reacts with the triazole intermediate.

• Acetamide Group Addition: This step involves the attachment of the acetamide group to the triazole intermediate.

Optimization of reaction conditions, including temperature, solvents, and catalysts, is crucial for achieving high yields and purity.

Potential Applications

The potential applications of 2-(4-amino-5-(2-furyl)(1,2,4-triazol-3-ylthio))-N-(2,3-dimethylphenyl)acetamide include:

• Development of New Antifungal Agents: Given its structural similarity to compounds with known antifungal properties.

• Antimicrobial and Anticancer Research: Due to the presence of a triazole ring and other functional groups known for their biological activities.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
4-Aminoantipyrine	Amino group, phenyl ring	Analgesic and anti-inflammatory
5-Furyltriazole	Furyl and triazole rings	Antifungal properties
N-(4-Chloro-2,5-dimethoxyphenyl)-2-{[4-Ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide	Similar thioether and acetamide structure	Antimicrobial activity

Mechanism of Action and Interaction Studies

The mechanism of action of this compound involves its interaction with specific biological targets. Studies indicate that compounds with similar structures may inhibit enzymes involved in metabolic pathways or act on cellular signaling processes. Interaction studies are crucial for understanding how this compound interacts with biological targets, which could provide insights into its therapeutic potential.

Future Research Directions

Future research should focus on:

• In Vitro and In Vivo Studies: To fully elucidate the biological activity and potential therapeutic applications of this compound.

• Structural Optimization: Modifying the compound's structure to enhance its biological activity and pharmacokinetic properties.

• Mechanism of Action Studies: Detailed investigations into how this compound interacts with biological targets to inhibit disease mechanisms.

Given the current state of research, 2-(4-amino-5-(2-furyl)(1,2,4-triazol-3-ylthio))-N-(2,3-dimethylphenyl)acetamide presents a promising candidate for further investigation in medicinal chemistry, particularly in the development of antifungal and anticancer agents.